Cas no 1866332-01-5 (3-(3-Bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(3-Bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1866332-01-5
• MF: C₁₂H₁₂BrFO₂
• MW: 287.124886512756
• CID: 6595941
• PubChem ID: 165825874
• Update Time: 2025-06-08

3-(3-Bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1866332-01-5
• EN300-1904720
• 3-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 3-(3-Bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C12H12BrFO2/c1-12(2)8(9(12)11(15)16)6-4-3-5-7(13)10(6)14/h3-5,8-9H,1-2H3,(H,15,16)
• InChI Key： XKNJXNKKJOIIFC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 286.00047g/mol
• Monoisotopic Mass: 286.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-Bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Research Briefing on 3-(3-Bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1866332-01-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of cyclopropane derivatives as key intermediates in drug discovery. Among these, 3-(3-Bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1866332-01-5) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The compound, characterized by its bromo-fluoro-substituted phenyl ring and dimethylcyclopropane carboxylic acid moiety, has been investigated for its role as a building block in the synthesis of more complex molecules. Recent studies have demonstrated its utility in the development of enzyme inhibitors and receptor modulators, particularly in the context of inflammatory and neurological disorders. The presence of both bromine and fluorine atoms enhances its reactivity and binding affinity, making it a valuable candidate for further exploration.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-(3-Bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid as a precursor in the synthesis of novel gamma-secretase modulators. The study reported that derivatives of this compound exhibited promising activity in reducing amyloid-beta peptide production, a key target in Alzheimer's disease research. The findings suggest that this compound could serve as a scaffold for developing next-generation therapeutics for neurodegenerative diseases.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies have shown that certain analogs of 3-(3-Bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid display selective cytotoxicity against cancer cell lines, particularly those with mutations in the p53 pathway. Researchers are currently investigating the mechanistic basis of this activity, with a focus on the compound's ability to induce apoptosis and inhibit cell proliferation.

The synthesis of 3-(3-Bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has also seen methodological improvements. A recent patent application (WO2023051234) describes an optimized route for its production, highlighting higher yields and reduced environmental impact compared to traditional methods. This advancement is expected to facilitate larger-scale production and further pharmacological evaluation of the compound and its derivatives.

In conclusion, 3-(3-Bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a versatile and pharmacologically relevant compound with multiple potential applications in drug discovery. Ongoing research continues to uncover new aspects of its biological activity and synthetic utility, positioning it as a compound of significant interest in the chemical biology and pharmaceutical research communities. Future studies will likely focus on expanding its therapeutic potential and optimizing its pharmacokinetic properties for clinical development.